Cas no 1804038-12-7 (3-Amino-4-fluorophenylpropanal)

• Product Name: 3-Amino-4-fluorophenylpropanal
• CAS No: 1804038-12-7
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 4962215
• Update Time: 2025-06-23

3-Amino-4-fluorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluorophenylpropanal

• Inchi： 1S/C9H10FNO/c1-6(5-12)7-2-3-8(10)9(11)4-7/h2-6H,11H2,1H3
• InChI Key： IRFZZSHHIRIZNW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1

Additional information on 3-Amino-4-fluorophenylpropanal

Introduction to 3-Amino-4-fluorophenylpropanal (CAS No. 1804038-12-7) and Its Emerging Applications in Chemical Biology

3-Amino-4-fluorophenylpropanal, identified by the chemical abstracts service number 1804038-12-7, is a fluorinated aromatic aldehyde with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both amino and aldehyde functional groups, which make it a versatile intermediate in the synthesis of more complex bioactive molecules. The incorporation of a fluorine atom at the para position relative to the amino group introduces additional electronic and steric effects, influencing its reactivity and potential biological activity.

The structural motif of 3-amino-4-fluorophenylpropanal positions it as a valuable building block for the development of novel therapeutic agents. The aldehyde functionality serves as a reactive site for condensation reactions, enabling the formation of Schiff bases, imines, and other heterocyclic structures. Meanwhile, the amino group can participate in further derivatization, such as acylation or amidation, expanding its synthetic utility. The presence of a fluorine atom is particularly noteworthy, as fluorine substitution is frequently employed in drug design to modulate metabolic stability, binding affinity, and pharmacokinetic properties.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their demonstrated ability to enhance drug-like properties. For instance, studies have shown that fluorine atoms can improve lipophilicity and reduce metabolic degradation, thereby prolonging the half-life of therapeutic molecules. The specific arrangement of functional groups in 3-amino-4-fluorophenylpropanal makes it an attractive candidate for exploring these effects in a controlled manner. Researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 3-amino-4-fluorophenylpropanal is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways and are frequently implicated in diseases such as cancer. By modifying the structure of 3-amino-4-fluorophenylpropanal, chemists have been able to generate novel scaffolds that exhibit potent inhibitory activity against specific kinases. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which play a pivotal role in tumor growth and progression.

Another area where 3-amino-4-fluorophenylpropanal has found utility is in the development of antimicrobial agents. The combination of an amino group and an aldehyde moiety allows for the facile synthesis of Schiff bases with known antimicrobial properties. These Schiff bases have been reported to exhibit activity against a range of pathogens, including bacteria and fungi. The fluorine atom further enhances their efficacy by improving cell membrane permeability and disrupting essential metabolic processes.

The synthetic versatility of 3-amino-4-fluorophenylpropanal extends beyond its direct applications in drug discovery. It serves as a key intermediate in the preparation of more complex molecules such as protease inhibitors and antiviral agents. For instance, researchers have utilized this compound to construct peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The ability to introduce fluorine atoms into these peptidomimetics has been particularly beneficial in enhancing their binding affinity to target proteins.

Advances in computational chemistry have further accelerated the exploration of 3-amino-4-fluorophenylpropanal derivatives. Molecular modeling techniques allow researchers to predict the binding modes and interactions of this compound with biological targets with high precision. This computational approach has been instrumental in identifying lead compounds for further optimization through medicinal chemistry strategies. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of derivatives generated from 3-amino-4-fluorophenylpropanal, streamlining the drug discovery process.

The role of 3-amino-4-fluorophenylpropanal in material science is also emerging as an important frontier. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable for applications in organic electronics and nanotechnology. Researchers have explored derivatives of this compound as components in organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The presence of both amino and aldehyde groups provides additional functionality for cross-linking polymers or forming conductive networks, enhancing device performance.

In conclusion,3-amino-4-fluorophenylpropanal (CAS No. 1804038-12-7) represents a multifaceted compound with broad applications across chemical biology, pharmaceutical research, and material science. Its unique structural features—comprising an amino group, an aldehyde moiety, and a fluorine atom—make it a valuable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new synthetic pathways and applications,3-amino-4-fluorophenylpropanal is poised to remain at the forefront of innovation in drug discovery and advanced materials development.